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Compound of Interest

Compound Name: 2,4-Dimethyl-2-pentene

Cat. No.: B165557

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of 2,4-dimethyl-2-pentene. The information is tailored for researchers, scientists,
and drug development professionals, presenting quantitative data in structured tables, detailing
experimental methodologies, and visualizing relevant chemical pathways.

Core Thermodynamic Data

The thermodynamic properties of 2,4-dimethyl-2-pentene have been experimentally
determined and are summarized below. These values are crucial for understanding the
molecule's stability, reactivity, and behavior in various chemical processes.

Table 1: Enthalpy Data
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Property Value Units Method Reference
Standard
Rockenfeller and
Enthalpy of Bomb o
) -4632.27 + 0.84 kJ/mol ] Rossini, 1961[1]
Combustion Calorimetry 2]
(liquid)
Standard
Calculated from Rockenfeller and
Enthalpy of -
) -123.1 kJ/mol Enthalpy of Rossini, 1961[1]
Formation _
o Combustion [2]
(liquid)
Enthalpy of ] Rogers and
) Reaction )
Hydrogenation -109.4+1.2 kJ/mol ] Dejroongruang,
o Calorimetry
(liquid) 1989[3]

ble 2: Pi -\ | Physical :

Property Value Units Method Reference
Boiling Point 83 °C Not Specified Stenutz
Melting Point -128 °C Not Specified Stenutz
Enthalpy of .
o 34.3 kJ/mol Not Specified NIST WebBook

Vaporization
Critical -

248 °C Not Specified Stenutz
Temperature
Critical Pressure 23.4 atm Not Specified Stenutz
Molecular Weight ~ 98.19 g/mol PubChem[4]
Molecular

C7Haia --- --- PubChem[4]
Formula

Experimental Protocols

The determination of the thermodynamic properties of 2,4-dimethyl-2-pentene relies on

established experimental techniques. While the specific instrumental parameters for the cited
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studies on this compound are detailed in the original publications, the general methodologies
are described below.

Enthalpy of Combustion: Bomb Calorimetry

The standard enthalpy of combustion of liquid 2,4-dimethyl-2-pentene was determined using
bomb calorimetry.[1][2] This technique involves the complete combustion of a known mass of
the substance in a constant-volume container (the "bomb") filled with excess oxygen under
pressure.

General Experimental Workflow:

A precisely weighed sample of 2,4-dimethyl-2-pentene is placed in a crucible within the
bomb.

e The bomb is sealed and pressurized with pure oxygen.

e The bomb is then submerged in a known quantity of water in an insulated container (the
calorimeter).

e The initial temperature of the water is recorded.
e The sample is ignited electrically.

e The heat released by the combustion reaction is absorbed by the bomb and the surrounding
water, causing a temperature rise.

e The final temperature of the water is recorded once thermal equilibrium is reached.

o The heat capacity of the calorimeter is predetermined by combusting a standard substance
with a known heat of combustion (e.g., benzoic acid).

o The enthalpy of combustion is calculated from the temperature change, the heat capacity of
the calorimeter, and the mass of the sample.

Enthalpy of Hydrogenation: Reaction Calorimetry
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The enthalpy of hydrogenation of 2,4-dimethyl-2-pentene was measured via reaction
calorimetry.[3] This method quantifies the heat evolved or absorbed during a chemical reaction,
in this case, the addition of hydrogen across the double bond.

General Experimental Workflow:

A solution of 2,4-dimethyl-2-pentene in a suitable solvent (e.g., cyclohexane) is placed in a
reaction calorimeter.

o A catalyst, typically a noble metal such as platinum or palladium on a carbon support, is
introduced.

o The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

e A known amount of hydrogen gas is introduced into the reaction vessel, initiating the
hydrogenation reaction.

e The temperature of the reaction mixture is monitored as the exothermic hydrogenation
reaction proceeds.

e The total heat released is determined from the temperature change and the heat capacity of
the calorimeter and its contents.

The enthalpy of hydrogenation is then calculated per mole of the alkene.

Phase Change Properties

Properties such as boiling point, melting point, and enthalpy of vaporization are determined
using various thermal analysis techniques. Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) are common methods for accurately measuring these
transitions. The vapor pressure, which is related to the boiling point, can be determined by
methods such as the static or effusion method.

Visualized Chemical Pathways

The following diagrams, generated using the DOT language, illustrate key chemical reactions
involving 2,4-dimethyl-2-pentene.
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Caption: Hydrogenation of 2,4-dimethyl-2-pentene to 2,4-dimethylpentane.
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Caption: Synthesis of 2,4-dimethyl-2-pentene via dehydration of 2,4-dimethyl-2-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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